1-allyl-7-phenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione

• IUPAC Name: 7-phenyl-1-prop-2-enylpyrimido[4,5-d][1,3]oxazine-2,4-dione
• InChI: InChI=1S/C15H11N3O3/c1-2-8-18-13-11(14(19)21-15(18)20)9-16-12(17-13)10-6-4-3-5-7-10/h2-7,9H,1,8H2
• InChI Key: GGKUZJDSFNXJIF-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=NC(=NC=C2C(=O)OC1=O)C3=CC=CC=C3
• Molecular Formula: C15H11N3O3
• DSSTOX Substance ID: DTXSID30608755
• Molecular Weight: 281.27 g/mol
• CAS RN: 76360-66-2

Description

“1-allyl-7-phenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione” is a chemical compound. It is part of a novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines.

Synthesis Analysis

These compounds were synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Molecular Structure Analysis

The molecular structure of “1-allyl-7-phenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione” is established based on spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “1-allyl-7-phenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione” involve the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones.

Scientific Research Applications

Cancer Research

This compound has shown potential in cancer research due to its ability to selectively target cancer cell lines. . Researchers are exploring its efficacy and selectivity in inhibiting the growth of cancerous cells.

Antimicrobial Applications

The antimicrobial activity of this compound is another area of interest. .

Synthesis of Derivatives

Chemists are interested in synthesizing new derivatives of 1-allyl-7-phenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione to explore a broader range of biological activities. .

Analytical Chemistry

As a reference material, 1-allyl-7-phenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione serves an important role in analytical chemistry. .

Safety and Hazards

When handling “1-allyl-7-phenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione”, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Mechanism of Action

Target of Action

The primary target of 1-allyl-7-phenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione is various microorganisms, as it has demonstrated antimicrobial activity .

Mode of Action

It is known that the compound has antimicrobial activity, which suggests it may interact with targets in microorganisms to inhibit their growth or replication .

Biochemical Pathways

Given its antimicrobial activity, it likely interferes with essential biochemical processes in microorganisms, such as protein synthesis, cell wall synthesis, or dna replication .

Result of Action

The primary result of the action of 1-allyl-7-phenyl-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione is the inhibition of growth or replication of microorganisms, as evidenced by its antimicrobial activity